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Properties of 2,5-Furandimethanol (BHMF)

The table below consolidates the key physicochemical properties of 2,5-Furandimethanol from multiple

sources [1] [2].

Property Value

IUPAC Name (Furan-2,5-diyl)dimethanol [2]

Other Common Names 2,5-Bis(hydroxymethyl)furan (BHMF), 2,5-Furandimethanol [1] [2]

CAS Number 1883-75-6 [1]

Chemical Formula C₆H₈O₃ [1] [2]

Molar Mass 128.13 g·mol⁻¹ [1] [2]

Appearance White to light yellow solid [1] [2]

Density 1.283 g/cm³ [1] [2]

Melting Point 74–77 °C [1] [2]
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Property Value

Boiling Point 275 °C [1] [2]

Flash Point 120 °C [1] [2]

Solubility Slightly soluble in acetonitrile and DMSO [1]

Synthesis and Experimental Protocols for 2,5-
Furandimethanol

2,5-Furandimethanol is predominantly synthesized by the selective hydrogenation of the aldehyde group in

biomass-derived 5-hydroxymethylfurfural (HMF) [1] [3]. Multiple catalytic and biocatalytic pathways have

been developed.

The following diagram outlines the primary synthesis routes from glucose and HMF:
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Key Synthesis Methodologies

Thermocatalytic Hydrogenation: This method uses molecular hydrogen (H₂) or liquid hydrogen

donors.

Catalysts: Copper-based catalysts are highly selective. A Cu/SiO₂ catalyst prepared by
precipitation–deposition achieved >95% HMF conversion and 97-99% BHMF selectivity in

tetrahydrofuran (THF) at 393 K and 15 bar H₂ pressure [4]. Noble metals (Ru, Ir, Pt) are also
active but more expensive [1] [3].

Alternative Hydrogen Donors: Catalytic transfer hydrogenation uses donors like formic acid
or alcohols. Polymethylhydrosiloxane (PMHS) with potassium fluoride (KF) catalyst achieved

98% BHMF yield from HMF at 80°C in 1 hour [5].
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Electrocatalytic Hydrogenation (ECH): A cleaner method that uses water as hydrogen source and

renewable electricity.

Protocol: Using an Rh-dispersed Cu nanowire (RhCu NWs) catalyst on a cathode, HMF is
converted to BHMF with 92.6% Faradaic Efficiency at a current density of -20 mA cm⁻². The

system uses water as proton source, generating reactive hydrogen (Hₐdₛ) on the catalyst
surface [6].

Biocatalytic Synthesis: Employs enzymes or microorganisms for highly selective reduction under

mild conditions.

Protocol: A recombinant Saccharomyces cerevisiae yeast expressing an alcohol

dehydrogenase (MgADH1) converted HMF to BHMF. In a fed-batch process, the system
produced 60.5 g/L BHMF and demonstrated tolerance to high HMF concentrations (up to 400

mM) [7].

One-Pot Chemobiocatalytic Route from Glucose: This integrated process bypasses HMF

purification.

Protocol: Glucose is first converted to HMF in a biphasic system (MeTHF/water) with CaCl₂ as

catalyst. The resulting HMF is directly reduced to BHMF by the engineered S. cerevisiae yeast,
yielding BHMF directly from glucose with an overall yield of 42% [7].

Research Implications

The advanced synthesis methods for 2,5-furandimethanol, particularly the one-pot and electrocatalytic

routes, highlight a strong research trend toward more sustainable and efficient processes. The availability of

detailed experimental protocols provides a solid foundation for reproducibility and further innovation in drug

development and material science.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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